Cas no 2034290-23-6 (6-(4-morpholin-4-ylsulfonylbenzoyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile)

• Product Name: 6-(4-morpholin-4-ylsulfonylbenzoyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile
• CAS No: 2034290-23-6
• MF: C₂₀H₂₀N₄O₅S
• MW: 428.461603164673
• CID: 5377427
• Update Time: 2025-06-21

6-(4-morpholin-4-ylsulfonylbenzoyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-(4-morpholin-4-ylsulfonylbenzoyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

• Inchi： 1S/C20H20N4O5S/c21-12-15-11-16-13-23(6-5-18(16)22-19(15)25)20(26)14-1-3-17(4-2-14)30(27,28)24-7-9-29-10-8-24/h1-4,11H,5-10,13H2,(H,22,25)
• InChI Key： DCJJDBFWJRRELG-UHFFFAOYSA-N
• SMILES： N1C2=C(CN(C(=O)C3=CC=C(S(N4CCOCC4)(=O)=O)C=C3)CC2)C=C(C#N)C1=O

Additional information on 6-(4-morpholin-4-ylsulfonylbenzoyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile

Introduction to 6-(4-morpholin-4-ylsulfonylbenzoyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile (CAS No. 2034290-23-6)

6-(4-morpholin-4-ylsulfonylbenzoyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile (CAS No. 2034290-23-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The molecular structure of 6-(4-morpholin-4-ylsulfonylbenzoyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile is characterized by a central naphthyridine core with a cyano group at the 3-position and a substituted benzoyl moiety at the 6-position. The morpholine sulfonamide group at the 4-position of the benzoyl moiety adds further complexity and functionality to the molecule. This intricate structure provides a robust platform for exploring its pharmacological properties and potential therapeutic applications.

Recent studies have highlighted the potential of 6-(4-morpholin-4-ylsulfonylbenzoyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile in various biological systems. One notable area of research is its anti-inflammatory activity. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This suggests that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 6-(4-morpholin-4-ylsulfonylbenzoyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile has also been investigated for its antiviral activity. Preliminary studies have demonstrated that it can inhibit the replication of several viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action appears to involve the modulation of viral entry and replication processes within host cells. These findings open up new avenues for developing antiviral therapies based on this compound.

The anticancer potential of 6-(4-morpholin-4-ylsulfonylbenzoyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile has also been explored in preclinical studies. Research has shown that it can induce apoptosis in various cancer cell lines through the activation of caspase-dependent pathways. Furthermore, it has been found to inhibit angiogenesis by downregulating the expression of vascular endothelial growth factor (VEGF) and its receptors. These properties make it a promising candidate for cancer therapy.

The pharmacokinetic profile of 6-(4-morpholin-4-ylsulfonylbenzoyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile has been studied to understand its bioavailability and metabolism. In animal models, it has been shown to have good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues. It is metabolized primarily by hepatic enzymes and excreted via both renal and biliary routes.

To further advance the development of 6-(4-morpholin-4-ylsulfonylbenzoyl)-2-oxo-1,5,7,8-tetrahydro-1,6-naphthyridine-3-carbonitrile, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials are designed to assess its therapeutic potential in various disease conditions and to identify any adverse effects or interactions with other medications.

In conclusion, 6-(4-morpholin-4-ylysulfonylbenzoyl)-2-o xo - 1 , 5 , 7 , 8 - tetrahydro - 1 , 6 - naphthyridine - 3 - carbonitrile (CAS No. 2034290 - 23 - 6) represents a promising compound with diverse biological activities and therapeutic potential. Its unique molecular structure provides a strong foundation for further research and development in medicinal chemistry. As more studies are conducted and clinical trials progress, this compound may offer new treatment options for a range of diseases.